Cas no 222733-86-0 (1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-)

1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)- structure
222733-86-0 structure
Product Name:1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-
CAS No:222733-86-0
MF:C14H20N2
MW:216.322003364563
CID:244444
PubChem ID:2762736
Update Time:2025-04-19

1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-
    • 2-(5-tert-butyl-1H-indol-3-yl)ethanamine
    • 5-TERT-BUTYLTRYPTAMINE
    • BDBM50073684
    • 2-(5-tert-Butyl-1H-indol-3-yl)-ethylamine
    • CHEMBL444341
    • DTXSID10376405
    • FT-0620784
    • SCHEMBL7853204
    • 222733-86-0
    • DB-081190
    • Inchi: 1S/C14H20N2/c1-14(2,3)11-4-5-13-12(8-11)10(6-7-15)9-16-13/h4-5,8-9,16H,6-7,15H2,1-3H3
    • InChI Key: IUCZXQIDXFHTHA-UHFFFAOYSA-N
    • SMILES: N1C=C(CCN)C2=C1C=CC(=C2)C(C)(C)C

Computed Properties

  • Exact Mass: 216.16300
  • Monoisotopic Mass: 216.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.8A^2

Experimental Properties

  • Density: 1.054
  • Boiling Point: 375.2°Cat760mmHg
  • Flash Point: 208.6°C
  • Refractive Index: 1.598
  • PSA: 41.81000
  • LogP: 3.66690
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